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Compound of Interest

Compound Name: Mochol

CAS No.: 452323-21-6

Cat. No.: B12751153

Get Quote

A Comparative Efficacy Analysis of Cholinergic
Agonists
Disclaimer: The term "Mochol" is not standard in pharmacological literature. This guide

operates under the assumption that "Mochol" is a likely misspelling of Methacholine, a well-

documented cholinergic agonist. The following comparison focuses on Methacholine and other

compounds in its class. An alternative, less common compound is a cholesterol derivative also

named "MOCHOL" (CAS #452323-21-6), which belongs to a different therapeutic class and is

not discussed here.[1][2]

This guide provides a comparative analysis of Methacholine and other direct-acting muscarinic

agonists, including Carbachol, Bethanechol, and Pilocarpine. These agents are

parasympathomimetic, meaning they mimic the effects of the neurotransmitter acetylcholine.[3]

[4] Their primary mechanism of action is the direct stimulation of muscarinic acetylcholine

receptors (mAChRs), which are located in various organs and tissues, including smooth

muscle, cardiac muscle, and exocrine glands.[5][6]
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Mechanism of Action: Muscarinic Receptor
Signaling
Direct-acting cholinergic agonists bind to and activate muscarinic receptors. There are five

subtypes (M1-M5).[5] The M3 receptor is predominantly responsible for the contraction of

smooth muscles, such as those in the bronchioles and gastrointestinal tract, and for increased

secretions from glands.[7][8] Methacholine is a non-selective agonist that is highly active at all

muscarinic receptors, with little effect on nicotinic receptors.[9] Its primary clinical use is to

induce bronchoconstriction in a controlled setting to diagnose bronchial hyperreactivity, the

hallmark of asthma.[9][10]

The activation of the M3 receptor on airway smooth muscle by an agonist like Methacholine

initiates a Gq protein-coupled signaling cascade, leading to muscle contraction and

bronchoconstriction.
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Patient Preparation
(Medication Washout)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b12751153?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12751153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

